Cas no 104702-32-1 (Phosphoric acid,monohexyl mono[2-(methylamino)ethyl] ester)
104702-32-1 structure
Product Name:Phosphoric acid,monohexyl mono[2-(methylamino)ethyl] ester
CAS No:104702-32-1
MF:C9H22NO4P
MW:239.249043941498
CID:168221
PubChem ID:452226
Update Time:2025-04-19
Phosphoric acid,monohexyl mono[2-(methylamino)ethyl] ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,monohexyl mono[2-(methylamino)ethyl] ester
- hexyl 2-(methylazaniumyl)ethyl phosphate
- DTXSID70146666
- Phosphoric acid, monohexyl mono(2-(methylamino)ethyl) ester
- 104702-32-1
- Hexyl-N-Me-Cephalin
- Phosphoric acid, monohexyl mono[2-(methylamino)ethyl] ester
- Hexyl-phosphatidyl-N-methyl-ethanolamine
- hexyl 2-(methylamino)ethyl hydrogen phosphate
-
- Inchi: 1S/C9H22NO4P/c1-3-4-5-6-8-13-15(11,12)14-9-7-10-2/h10H,3-9H2,1-2H3,(H,11,12)
- InChI Key: NYGAMHRIFHIGKG-UHFFFAOYSA-N
- SMILES: P(=O)([O-])(OCC[NH2+]C)OCCCCCC
Computed Properties
- Exact Mass: 238.12093
- Monoisotopic Mass: 239.129
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- Density: 1.086
- Boiling Point: 328.8°Cat760mmHg
- Flash Point: 152.7°C
- Refractive Index: 1.45
- PSA: 70.62
- LogP: 2.31060
Phosphoric acid,monohexyl mono[2-(methylamino)ethyl] ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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